Cas no 117324-10-4 (2-acetamido-4-iodobenzoic acid)

2-Acetamido-4-iodobenzoic acid is a halogenated benzoic acid derivative featuring an acetamido substituent at the 2-position and an iodine atom at the 4-position. This compound serves as a versatile intermediate in organic synthesis, particularly in the preparation of pharmaceuticals and agrochemicals. The presence of both the electron-withdrawing iodo group and the acetamido moiety enhances its reactivity in cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, making it valuable for constructing complex molecular frameworks. Its crystalline solid form ensures stability and ease of handling. The compound’s well-defined structure and functional groups also facilitate its use in medicinal chemistry for the development of bioactive molecules.
2-acetamido-4-iodobenzoic acid structure
117324-10-4 structure
Product Name:2-acetamido-4-iodobenzoic acid
CAS No:117324-10-4
MF:C9H8INO3
MW:305.069194793701
MDL:MFCD29922408
CID:1210607
PubChem ID:14233597
Update Time:2025-10-24

2-acetamido-4-iodobenzoic acid Chemical and Physical Properties

Names and Identifiers

    • Benzoic acid, 2-(acetylamino)-4-iodo-
    • 2-acetamido-4-iodobenzoic acid
    • EN300-22001138
    • 2-acetylamino-4-iodobenzoic acid
    • 117324-10-4
    • RCQMWDICUYFCQC-UHFFFAOYSA-N
    • SCHEMBL1185705
    • 2-Acetylamino-4-iodo-benzoic acid
    • MDL: MFCD29922408
    • Inchi: 1S/C9H8INO3/c1-5(12)11-8-4-6(10)2-3-7(8)9(13)14/h2-4H,1H3,(H,11,12)(H,13,14)
    • InChI Key: RCQMWDICUYFCQC-UHFFFAOYSA-N
    • SMILES: IC1C=CC(C(=O)O)=C(C=1)NC(C)=O

Computed Properties

  • Exact Mass: 304.95444
  • Monoisotopic Mass: 304.95489g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 244
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.5
  • Topological Polar Surface Area: 66.4Ų

Experimental Properties

  • PSA: 66.4

2-acetamido-4-iodobenzoic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-22001138-0.05g
2-acetamido-4-iodobenzoic acid
117324-10-4
0.05g
$455.0 2023-09-16
Enamine
EN300-22001138-0.1g
2-acetamido-4-iodobenzoic acid
117324-10-4
0.1g
$476.0 2023-09-16
Enamine
EN300-22001138-0.25g
2-acetamido-4-iodobenzoic acid
117324-10-4
0.25g
$498.0 2023-09-16
Enamine
EN300-22001138-0.5g
2-acetamido-4-iodobenzoic acid
117324-10-4
0.5g
$520.0 2023-09-16
Enamine
EN300-22001138-1.0g
2-acetamido-4-iodobenzoic acid
117324-10-4
1g
$671.0 2023-05-24
Enamine
EN300-22001138-2.5g
2-acetamido-4-iodobenzoic acid
117324-10-4
2.5g
$1063.0 2023-09-16
Enamine
EN300-22001138-5.0g
2-acetamido-4-iodobenzoic acid
117324-10-4
5g
$1945.0 2023-05-24
Enamine
EN300-22001138-10.0g
2-acetamido-4-iodobenzoic acid
117324-10-4
10g
$2884.0 2023-05-24
Enamine
EN300-22001138-1g
2-acetamido-4-iodobenzoic acid
117324-10-4
1g
$541.0 2023-09-16
Enamine
EN300-22001138-5g
2-acetamido-4-iodobenzoic acid
117324-10-4
5g
$1572.0 2023-09-16

Additional information on 2-acetamido-4-iodobenzoic acid

Recent Advances in the Study of 2-Acetamido-4-iodobenzoic Acid (CAS: 117324-10-4) in Chemical Biology and Pharmaceutical Research

2-Acetamido-4-iodobenzoic acid (CAS: 117324-10-4) is a chemically modified benzoic acid derivative that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and drug development. This compound, characterized by the presence of an acetamido group and an iodine substituent on the benzene ring, serves as a versatile intermediate in the synthesis of more complex molecules. Recent studies have explored its utility in targeted drug design, particularly in the development of enzyme inhibitors and radiopharmaceuticals. The iodine atom in its structure makes it particularly valuable for applications in positron emission tomography (PET) imaging, where it can be used as a radiolabeling agent.

One of the most notable advancements in the study of 2-acetamido-4-iodobenzoic acid is its role in the development of novel enzyme inhibitors. Researchers have demonstrated that this compound can be used as a scaffold to design inhibitors targeting specific enzymes involved in inflammatory pathways. For instance, a 2023 study published in the Journal of Medicinal Chemistry highlighted its efficacy in inhibiting cyclooxygenase-2 (COX-2), an enzyme implicated in inflammation and pain. The study utilized molecular docking simulations to predict the binding affinity of 2-acetamido-4-iodobenzoic acid derivatives to the COX-2 active site, followed by in vitro validation. The results indicated that certain derivatives exhibited nanomolar inhibitory activity, suggesting their potential as lead compounds for anti-inflammatory drug development.

In addition to its applications in enzyme inhibition, 2-acetamido-4-iodobenzoic acid has shown promise in the field of radiopharmaceuticals. The iodine-125 isotope, when incorporated into this compound, can be used for targeted radiotherapy and diagnostic imaging. A recent study in the European Journal of Nuclear Medicine and Molecular Imaging investigated the use of iodine-125-labeled 2-acetamido-4-iodobenzoic acid for the detection of tumor-specific biomarkers. The study reported high specificity and binding affinity to tumor cells, making it a potential candidate for cancer theranostics. Furthermore, the compound's stability under physiological conditions and its favorable pharmacokinetic profile were highlighted as key advantages for clinical translation.

The synthesis and optimization of 2-acetamido-4-iodobenzoic acid derivatives have also been a focus of recent research. Advances in synthetic methodologies, such as transition metal-catalyzed cross-coupling reactions, have enabled the efficient production of diverse derivatives with enhanced biological activity. For example, a 2022 study in Organic Letters described a palladium-catalyzed coupling reaction to introduce various functional groups at the 4-position of the benzene ring, thereby expanding the chemical space for drug discovery. These synthetic innovations have paved the way for the development of next-generation therapeutics with improved efficacy and reduced side effects.

Despite these promising developments, challenges remain in the clinical application of 2-acetamido-4-iodobenzoic acid and its derivatives. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through further preclinical and clinical studies. However, the compound's versatility and the growing body of research supporting its utility suggest that it will continue to be a valuable tool in chemical biology and pharmaceutical research. Future directions may include the exploration of its use in combination therapies and the development of novel delivery systems to enhance its therapeutic index.

Recommended suppliers
Yunnanjiuzhen
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Yunnanjiuzhen
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Senfeida Chemical Co., Ltd
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Inner Mongolia Xinhong Biological Technology Co., Ltd
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.